molecular formula C10H7F15O3 B2634716 Tris(2,2,3,3,3-pentafluoropropyl)orthoformate CAS No. 917379-07-8

Tris(2,2,3,3,3-pentafluoropropyl)orthoformate

Cat. No. B2634716
CAS RN: 917379-07-8
M. Wt: 460.139
InChI Key: SDHACMJGKDFVNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tris(2,2,3,3,3-pentafluoropropyl)orthoformate is a fluorinated compound . Its IUPAC name is 3-[bis(2,2,3,3,3-pentafluoropropoxy)methoxy]-1,1,1,2,2-pentafluoropropane . It has a molecular weight of 460.14 .


Molecular Structure Analysis

The InChI code for Tris(2,2,3,3,3-pentafluoropropyl)orthoformate is 1S/C10H7F15O3/c11-5(12,8(17,18)19)1-26-4(27-2-6(13,14)9(20,21)22)28-3-7(15,16)10(23,24)25/h4H,1-3H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

Tris(2,2,3,3,3-pentafluoropropyl)orthoformate is a liquid at ambient temperature . More detailed physical and chemical properties were not available in the web search results.

Scientific Research Applications

Lewis Acid Catalysts

Tris(pentafluorophenyl)boron has been highlighted as an efficient, air-stable, and water-tolerant Lewis acid catalyst for various reactions. Its applications include aldol-type and Michael reactions, allylation reactions, and Diels-Alder reactions, among others. This demonstrates the potential utility of pentafluorophenyl-containing compounds in catalyzing a wide range of chemical transformations (Ishihara, Hanaki, Funahashi, Miyata, & Yamamoto, 1995).

Electrolyte Additives for Lithium-Ion Batteries

Tris(pentafluorophenyl)borane and related compounds have also found applications in lithium-ion batteries, either as electrolyte additives to improve power capabilities or as components of the solid electrolyte interphase (SEI) layer to enhance battery performance (Chen & Amine, 2006).

High Voltage Stability and Safety of Lithium-Ion Batteries

Compounds like tris(2,2,3,3,3-pentafluoropropyl) phosphate have been investigated for their role in improving the cycling performance and safety of high-voltage lithium-ion batteries. These studies highlight the importance of the fluorinated groups in enhancing the electrochemical stability and flammability resistance of the electrolytes (Aspern et al., 2017).

Organic Synthesis and Catalysis

Research has also focused on the use of pentafluorophenylboranes as catalysts or reagents in organic and organometallic chemistry, including hydrometallation reactions, alkylations, and catalyzed aldol-type reactions. These studies demonstrate the versatility of pentafluorophenyl-containing Lewis acids in facilitating various organic transformations (Erker, 2005).

Safety and Hazards

Tris(2,2,3,3,3-pentafluoropropyl)orthoformate is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .

properties

IUPAC Name

3-[bis(2,2,3,3,3-pentafluoropropoxy)methoxy]-1,1,1,2,2-pentafluoropropane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H7F15O3/c11-5(12,8(17,18)19)1-26-4(27-2-6(13,14)9(20,21)22)28-3-7(15,16)10(23,24)25/h4H,1-3H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDHACMJGKDFVNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(C(F)(F)F)(F)F)OC(OCC(C(F)(F)F)(F)F)OCC(C(F)(F)F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H7F15O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

460.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tris(2,2,3,3,3-pentafluoropropyl)orthoformate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.